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Compound of Interest

Compound Name: Z-160

Cat. No.: B1679991

For laboratory personnel engaged in research and development, particularly in the
pharmaceutical sector, a comprehensive understanding of the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for handling Z-160 hydrochloride (CAS No. 41332-36-9), a biochemical used in
research. The following procedural guidance is designed to be a critical resource for ensuring
laboratory safety and operational integrity.

Physicochemical and Safety Data

A summary of the key quantitative data for Z-160 hydrochloride is presented below. This
information is critical for a preliminary risk assessment.

Property Value

Chemical Formula Cs2H33CIN20
Molecular Weight 497.07 g/mol
CAS Number 41332-36-9
Appearance Solid Powder
Storage (Powder) -20°C for 3 years
Storage (In Solvent) -80°C for 1 year
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As specific hazard data from a comprehensive Safety Data Sheet (SDS) is not publicly
available, a conservative approach to handling is strongly recommended, treating the
substance as potentially hazardous.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling Z-160
hydrochloride to minimize exposure via inhalation, dermal contact, or ocular routes. The
following table outlines the required PPE.

Body Part Required Protection

ANSI-approved safety goggles or a face shield if
Eyes/Face )
there is a splash hazard.

Chemically resistant gloves (e.g., nitrile) should

be worn at all times. Gloves must be inspected
Hands ) ] )

before use and changed immediately if

contaminated.

A standard laboratory coat must be worn and
Bod kept fastened. For procedures with a higher risk
ody . .
of splashes, a chemically resistant apron over

the lab coat is recommended.

For handling small quantities in a well-ventilated
area, respiratory protection may not be required.
However, if generating aerosols or handling
Respiratory larger quantities, a NIOSH-approved respirator
is necessary. All work with the powdered form
should be conducted in a certified chemical

fume hood.

Experimental Protocols: Safe Handling Workflow

Adherence to a strict, step-by-step protocol is crucial for minimizing risks during the handling
and use of Z-160 hydrochloride.
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Preparation and Weighing

Area Preparation: Designate a specific area for handling Z-160 hydrochloride, preferably
within a chemical fume hood. Ensure the area is clean and uncluttered.

PPE: Don all required PPE as detailed in the table above.

Weighing: When weighing the solid compound, use a balance inside a chemical fume hood
to prevent the inhalation of any airborne particles. Use anti-static weighing dishes.

Aliquotting: Prepare aliquots for single-use where possible to avoid repeated handling of the
stock container.

Dissolution and Use

Solvent Addition: Add the solvent to the Z-160 hydrochloride powder slowly and carefully to
avoid splashing.

Mixing: If required, mix the solution using a vortex or sonicator within the fume hood. Ensure
the container is securely capped.

Experimental Use: Conduct all experimental procedures involving Z-160 hydrochloride in a
well-ventilated area, preferably a fume hood.

Post-Experiment and Cleanup

Decontamination: Decontaminate all surfaces and equipment that have come into contact
with Z-160 hydrochloride using an appropriate cleaning agent.

Waste Disposal: Dispose of all waste, including unused material, contaminated PPE, and
empty containers, in accordance with the disposal plan outlined below.

Hygiene: Wash hands thoroughly with soap and water after removing gloves and before
leaving the laboratory.
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Caption: Experimental Workflow for Handling Z-160 Hydrochloride.
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Operational and Disposal Plans

A clear and robust disposal plan is essential for the safe management of chemical waste.

Waste Segregation and Collection

e Solid Waste: All solid waste contaminated with Z-160 hydrochloride, including used gloves,
weighing paper, and paper towels, must be collected in a dedicated, clearly labeled
hazardous waste container.

e Liquid Waste: Unused solutions of Z-160 hydrochloride and any solvent rinses from
contaminated glassware should be collected in a separate, labeled hazardous liquid waste
container. Do not mix with other solvent waste streams unless compatibility has been
confirmed.

o Sharps: Any contaminated sharps, such as needles or pipette tips, must be disposed of in a
designated sharps container for hazardous chemical waste.

Disposal Procedure

All waste streams containing Z-160 hydrochloride must be disposed of through the institution's
official hazardous waste management program. Do not dispose of this chemical down the drain
or in regular trash. Ensure that all waste containers are securely sealed and properly labeled
with the chemical name and associated hazards before collection.
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Caption: Disposal Plan for Z-160 Hydrochloride Waste.

» To cite this document: BenchChem. [Essential Safety and Handling Guide for Z-160
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679991#personal-protective-equipment-for-
handling-z-160]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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